Cas no 181289-00-9 (Benzoic acid, 4-chloro-5-fluoro-2-hydroxy-)

• Product Name: Benzoic acid, 4-chloro-5-fluoro-2-hydroxy-
• CAS No: 181289-00-9
• MF: C₇H₄ClFO₃
• MW: 190.556264877319
• CID: 1372757
• PubChem ID: 19701567
• Update Time: 2025-09-18

Benzoic acid, 4-chloro-5-fluoro-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-5-fluoro-2-hydroxy-
• CS-0100089
• D76073
• SCHEMBL8709902
• 181289-00-9
• 4-Chloro-5-fluoro-2-hydroxybenzoic acid

• Inchi： 1S/C7H4ClFO3/c8-4-2-6(10)3(7(11)12)1-5(4)9/h1-2,10H,(H,11,12)
• InChI Key： DCTLJDMMIGGQSJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)O)=C(C=1)O)F

Computed Properties

• Exact Mass: 189.98332
• Monoisotopic Mass: 189.9832998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives